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Compound of Interest |

Compound Name: 3-Azabicyclo[3.3.1]nonan-9-one
CAS No.: 86949-84-0
Cat. No.: B3194842
Get Quote
. J

To design an effective disposal protocol, we must first understand the physicochemical
properties and quantitative toxicity metrics of the waste material. Drain disposal of 3-
Azabicyclo[3.3.1]nonan-9-one is strictly prohibited. The EPA mandates that inherently toxic
and biologically active laboratory chemicals be segregated and destroyed via high-temperature
incineration to prevent environmental persistence[3][4].

Table 1: Physicochemical & Regulatory Profile

Parameter Specification

Chemical Name 3-Azabicyclo[3.3.1]nonan-9-one
Common Derivatives 9-Benzyl-9-azabicyclo[3.3.1]nonan-3-one
Molecular Formula C8H13NO (Parent)

Molecular Weight 139.19 g/mol

Physical State Solid / Crystalline Powder

EPA Waste Classification Managed as Toxic/U-Listed equivalent
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| Chemical Incompatibilities | Strong oxidizers, strong acids |

Table 2: Quantitative Biological Activity & Toxicity Metrics

L . Observed Biological
Derivative | Application .
Activity

. . Inhibition of metastatic
Thiazole-substituted . .
cancer cell migration (IC50

~176 nM)

derivatives

Reference

[5]

o Significant cytotoxicity against
Hydrazone derivatives ]
human cancer cell lines

[6]

Carbon steel corrosion
Imidazoline mixtures inhibition (97.2% efficiency at
0.10 ppm)

[2]

| O-methyloxime derivatives | Phototoxicity and structural stabilization via N—H---Tt interactions

711

Part 2: Standard Operating Procedure (SOP) for

Routine Disposal

Mechanistic Rationale: Proper segregation prevents exothermic reactions between

incompatible waste streams (e.g., amines reacting with strong oxidizers). We mandate the use

of High-Density Polyethylene (HDPE) or Polytetrafluoroethylene (PTFE) containers because

secondary and tertiary amines can degrade standard polyethylene terephthalate (PET) plastics

over prolonged exposure.
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Workflow for segregation, containerization, and disposal of 3-Azabicyclo[3.3.1]Jnonan-9-one
waste.

Step-by-Step Disposal Methodology

o Waste Characterization & Segregation

o Action: Identify all co-solvents and reagents mixed with the 3-Azabicyclo[3.3.1]Jnonan-9-
one waste.

o Validation: Ensure the mixture contains no strong oxidizers. If halogens (e.g.,
dichloromethane) are present, route the mixture to "Halogenated Organic Waste."
Otherwise, route to "Non-Halogenated Organic Waste."

o Container Selection
o Action: Select an intact, chemically compatible HDPE or PTFE container.

o Validation: Visually inspect the container for micro-fractures or residual incompatible
chemicals before transferring the waste.

e Transfer & pH Verification

o Action: Transfer the waste inside a certified chemical fume hood. If the waste is highly
basic (pH > 10) due to the amine functional group, neutralize to pH 6-8 using dilute
hydrochloric acid (1M HCI) only if pre-approved by your site's Environmental Health and
Safety (EHS) plan.

o Validation: Test the final pH with indicator strips before sealing the container to prevent
pressure buildup from unexpected reactions.

 RCRA-Compliant Labeling

o Action: Attach a standard "Hazardous Waste" tag immediately upon the first drop of waste
entering the container.

o Validation: The tag must list the full chemical name ("3-Azabicyclo[3.3.1]Jnonan-9-one"),
concentration, and date of first accumulation. Abbreviations, acronyms, and chemical
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formulas are legally prohibited under OSHA Hazard Communication Standards[4].
o Satellite Accumulation Area (SAA) Storage

o Action: Store the sealed container in a designated SAA with secondary containment.

o Validation: Audit the SAA weekly. Ensure the accumulation time does not exceed the EPA
Subpart K maximum limit of six months[3][8].

e EHS Hand-off

o Action: Submit a waste pickup request to your institutional EHS or certified waste broker
for high-temperature incineration[9].

Part 3: Spill Response & Emergency Management

In the event of an accidental release, immediate containment is required to prevent
aerosolization of the powder or the spread of a concentrated liquid solution.

Minor Spill (<1L) Decontaminate Dispose as
Use Absorbent Pads 10% Bleach or Solvent Solid Hazardous Waste

. Assess Volume )
Spill Detected & Toxicity %

Major Spill (>1L)
Evacuate & Call EHS

Click to download full resolution via product page

Decision matrix and response pathway for 3-Azabicyclo[3.3.1]Jnonan-9-one laboratory spills.

Step-by-Step Remediation Protocol

o Assessment: Determine if the spill is minor (< 100g solid or < 1L dilute solution) or major. For
major spills, evacuate the laboratory immediately and contact EHS[9].

» Containment: Don appropriate PPE (nitrile gloves, lab coat, safety goggles). Surround the
spill with inert absorbent material (e.g., vermiculite or universal spill pads).

» Neutralization & Collection: Carefully sweep the solid or absorb the liquid. Causality Note: Do
not use water to clean up the initial dry powder, as it may increase the surface area of
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contamination and facilitate skin absorption. Instead, use a damp paper towel with a 10%
bleach solution or an appropriate organic solvent (e.g., ethanol) for final surface
decontamination.

o Disposal of Spill Materials: Place all contaminated pads, gloves, and sweepings into a
heavy-duty hazardous waste bag. Label as "Solid Hazardous Waste contaminated with 3-
Azabicyclo[3.3.1]nonan-9-one" and process through your standard EHS pickup|[8].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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